N-{3-[1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methylbenzamide

Specification

• CAS No.: 932537-41-2
• Molecular Formula: C21H20N6OS
• Molecular Weight: 404.49
• IUPAC Name: N-[3-[1-(2,4-dimethylphenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]-2-methylbenzamide
• Standard InChI: InChI=1S/C21H20N6OS/c1-12-9-10-17(14(3)11-12)27-15(4)18(24-26-27)19-22-21(29-25-19)23-20(28)16-8-6-5-7-13(16)2/h5-11H,1-4H3,(H,22,23,25,28)
• Standard InChI Key: ZNEVQZHBAYUHCG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2C(=C(N=N2)C3=NSC(=N3)NC(=O)C4=CC=CC=C4C)C)C

Introduction

The compound N-{3-[1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methylbenzamide is a complex organic molecule that combines elements of triazole, thiadiazole, and benzamide moieties. Despite the lack of specific information on this compound in the provided search results, we can infer its properties and potential applications based on similar compounds and their functionalities.

Potential Applications

Compounds with similar structures often exhibit biological activities such as antimicrobial, anti-inflammatory, or anticancer properties. The presence of a triazole ring, known for its role in click chemistry, suggests potential applications in drug design and development.

Biological Activity

• Antimicrobial Activity: Many compounds containing triazole and thiadiazole rings have shown significant antimicrobial activity, making them candidates for antibiotic development.

• Anticancer Activity: The benzamide moiety is often associated with anticancer properties, as seen in various benzamide derivatives that inhibit cell growth or induce apoptosis in cancer cells.

Research Findings

While specific research findings on N-{3-[1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methylbenzamide are not available, studies on similar compounds provide insights into their potential applications:

Similar Compounds

• N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide: This compound has shown potential as a 5-lipoxygenase inhibitor, indicating anti-inflammatory properties.

• 2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione: Exhibits antimitotic activity against human tumor cells, suggesting anticancer potential.

Data Tables

Given the lack of specific data on N-{3-[1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methylbenzamide, we can create a hypothetical table based on similar compounds:

Compound	Molecular Formula	Potential Biological Activity	Synthesis Method
N-{3-[1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methylbenzamide	C24H23N6OS	Antimicrobial, Anticancer	Click Chemistry, Condensation Reactions
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	-	Anti-inflammatory	Two-stage protocol using simple transformations
2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	-	Anticancer	Synthesized using 1H, 13C NMR, and LC–MS